Cas no 2613385-34-3 (3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride)

• Product Name: 3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride
• CAS No: 2613385-34-3
• MF: C₁₀H₁₉ClN₂O₄
• MW: 266.721862077713
• MDL: MFCD33031775
• CID: 5663938
• PubChem ID: 164663933
• Update Time: 2025-05-23

3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2613385-34-3
• EN300-27735774
• 3-{[3-(morpholin-4-yl)-3-oxopropyl]amino}propanoic acid hydrochloride
• 3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride

• MDL： MFCD33031775
• Inchi： 1S/C10H18N2O4.ClH/c13-9(12-5-7-16-8-6-12)1-3-11-4-2-10(14)15;/h11H,1-8H2,(H,14,15);1H
• InChI Key： VUFAFJQUQNYEME-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C(CCNCCC(=O)O)=O)CC1

Computed Properties

• Exact Mass: 266.1033348g/mol
• Monoisotopic Mass: 266.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride

Research Brief on 3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride (CAS: 2613385-34-3)

3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride (CAS: 2613385-34-3) is a synthetic compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its morpholine and propanoic acid functional groups, has recently garnered attention due to its potential applications in drug discovery and development. The compound's unique structural features make it a promising candidate for modulating biological pathways, particularly those involving protein-protein interactions and enzyme inhibition.

Recent studies have focused on the synthesis and characterization of 3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride, with an emphasis on its physicochemical properties and biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Preliminary in vitro assays suggest that this molecule exhibits moderate inhibitory activity against certain kinases, which are critical targets in oncology and inflammatory diseases.

One of the key findings from the latest research is the compound's ability to interact with specific amino acid residues in the ATP-binding pocket of kinases. Molecular docking studies have revealed that the morpholine ring and the propanoic acid moiety play crucial roles in stabilizing these interactions. These insights are invaluable for the design of more potent and selective kinase inhibitors, which could lead to the development of novel therapeutics for cancer and autoimmune disorders.

In addition to its kinase inhibitory properties, 3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride has also been investigated for its potential as a building block in medicinal chemistry. Its modular structure allows for facile derivatization, enabling the synthesis of diverse analogs with tailored biological activities. Recent efforts have focused on optimizing the compound's pharmacokinetic profile, including its solubility, stability, and bioavailability, to enhance its therapeutic potential.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects and metabolic stability need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward preclinical development.

In conclusion, 3-{3-(morpholin-4-yl)-3-oxopropylamino}propanoic acid hydrochloride (CAS: 2613385-34-3) represents a versatile and promising scaffold in drug discovery. Its unique structural features and biological activities make it a valuable tool for probing biological pathways and developing novel therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for realizing its full potential in the chemical biology and pharmaceutical fields.